(3Z)-3-(6-methyl-5,6-dihydro-2H-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-ylidene)naphthalen-2-one

• Molecular Formula: C15H13N3OS
• Molecular Weight: 283.4 g/mol
• IUPAC Name: (3Z)-3-(6-methyl-5,6-dihydro-2H-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-ylidene)naphthalen-2-one
• InChI: InChI=1S/C15H13N3OS/c1-9-8-18-14(16-17-15(18)20-9)12-6-10-4-2-3-5-11(10)7-13(12)19/h2-7,9,16H,8H2,1H3/b14-12+
• InChI Key: WZXZJHNOEYMDHK-WYMLVPIESA-N
• Isomeric SMILES: CC1CN2/C(=C/3\C=C4C=CC=CC4=CC3=O)/NN=C2S1
• SMILES: CC1CN2C(=C3C=C4C=CC=CC4=CC3=O)NN=C2S1

Description

(3Z)-3-(6-methyl-5,6-dihydro-2H-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-ylidene)naphthalen-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

(3Z)-3-(6-methyl-5,6-dihydro-2H-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-ylidene)naphthalen-2-one has been found to exert its effects through various mechanisms. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that (3Z)-3-(6-methyl-5,6-dihydro-2H-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-ylidene)naphthalen-2-one has various biochemical and physiological effects. It has been found to reduce the expression of inflammatory markers and inhibit the growth of cancer cells. It has also been shown to have neuroprotective effects and enhance the process of tissue regeneration.

Advantages and Limitations for Lab Experiments

(3Z)-3-(6-methyl-5,6-dihydro-2H-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-ylidene)naphthalen-2-one has several advantages as a potential therapeutic agent. It has been found to have low toxicity and high selectivity towards cancer cells. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of (3Z)-3-(6-methyl-5,6-dihydro-2H-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-ylidene)naphthalen-2-one. One potential direction is the development of novel formulations that can improve the solubility and bioavailability of this compound. Another direction is the study of its potential use in combination with other therapeutic agents to enhance its efficacy. Additionally, further studies are needed to understand the precise mechanism of action of this compound and its potential use in the treatment of various diseases.
In conclusion, (3Z)-3-(6-methyl-5,6-dihydro-2H-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-ylidene)naphthalen-2-one is a promising compound that has potential applications in various fields of scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied and provide a solid foundation for further research.

Synthesis Methods

The synthesis of (3Z)-3-(6-methyl-5,6-dihydro-2H-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-ylidene)naphthalen-2-one has been achieved using various methods. One of the most common methods involves the reaction of naphthalen-2-one with 6-methyl-5,6-dihydro-2H-[1,3]thiazolo[2,3-c][1,2,4]triazole in the presence of a base. Another method involves the reaction of naphthalen-2-one with 6-methyl-5,6-dihydro-2H-[1,3]thiazolo[2,3-c][1,2,4]triazole in the presence of a catalyst.

Scientific Research Applications

(3Z)-3-(6-methyl-5,6-dihydro-2H-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-ylidene)naphthalen-2-one has been extensively studied for its potential applications in scientific research. This compound has been found to have antimicrobial, antitumor, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of neurological disorders and as a potential therapeutic agent in the field of regenerative medicine.